Cas no 1540479-22-8 (1,2-difluoro-3-(isocyanatomethyl)benzene)

• Product Name: 1,2-difluoro-3-(isocyanatomethyl)benzene
• CAS No: 1540479-22-8
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• CID: 6388433
• PubChem ID: 83402365
• Update Time: 2025-06-20

1,2-difluoro-3-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-difluoro-3-(isocyanatomethyl)benzene
• 1540479-22-8
• EN300-1857603
• SCHEMBL1648245

• Inchi： 1S/C8H5F2NO/c9-7-3-1-2-6(8(7)10)4-11-5-12/h1-3H,4H2
• InChI Key： KJGDMVPYTNQTET-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CN=C=O)F

Computed Properties

• Exact Mass: 169.03392011g/mol
• Monoisotopic Mass: 169.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,2-difluoro-3-(isocyanatomethyl)benzene

Introduction to 1,2-difluoro-3-(isocyanatomethyl)benzene (CAS No. 1540479-22-8)

1,2-difluoro-3-(isocyanatomethyl)benzene (CAS No. 1540479-22-8) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two fluorine atoms and an isocyanatomethyl group. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and specialty chemicals.

The molecular formula of 1,2-difluoro-3-(isocyanatomethyl)benzene is C₉H₆F₂NCO, and its molecular weight is approximately 186.14 g/mol. The compound exists as a colorless liquid at room temperature and has a characteristic odor. Its boiling point is around 180°C, and it exhibits moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene.

In recent years, the use of fluorinated compounds in pharmaceuticals has increased due to their ability to enhance the pharmacological properties of drugs. Fluorine atoms can significantly affect the lipophilicity, metabolic stability, and binding affinity of molecules, making them attractive for drug design. The presence of two fluorine atoms in 1,2-difluoro-3-(isocyanatomethyl)benzene enhances its lipophilicity and stability, which are crucial factors in the development of effective drugs.

The isocyanatomethyl group in 1,2-difluoro-3-(isocyanatomethyl)benzene is particularly noteworthy due to its reactivity. Isocyanates are known for their ability to react with amines to form ureas, which are important intermediates in the synthesis of various pharmaceuticals and polymers. This reactivity makes 1,2-difluoro-3-(isocyanatomethyl)benzene a valuable building block in the synthesis of complex molecules with diverse applications.

In the context of pharmaceutical research, 1,2-difluoro-3-(isocyanatomethyl)benzene has been utilized as an intermediate in the synthesis of several drug candidates. For instance, recent studies have explored its use in the development of novel anti-inflammatory agents and anticancer drugs. The unique combination of fluorine atoms and the isocyanatomethyl group provides a platform for designing molecules with enhanced biological activity and reduced side effects.

Beyond pharmaceutical applications, 1,2-difluoro-3-(isocyanatomethyl)benzene has also found use in the polymer industry. Its reactivity with amines makes it suitable for the synthesis of polyurethanes, which are widely used in coatings, adhesives, and foam materials. The fluorinated nature of the compound can improve the chemical resistance and thermal stability of these polymers, making them suitable for demanding applications.

The synthesis of 1,2-difluoro-3-(isocyanatomethyl)benzene typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 1,2-difluorobenzene with an appropriate isocyanate precursor under controlled conditions. Advances in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

In terms of safety, while 1,2-difluoro-3-(isocyanatomethyl)benzene is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions due to its reactivity. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when handling this compound to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from incompatible materials.

The future prospects for 1,2-difluoro-3-(isocyanatomethyl)benzene are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique chemical properties and potential for enhancing drug efficacy. As synthetic methods become more advanced and cost-effective, it is likely that we will see increased use of this compound in both academic research and industrial settings.